molecular formula Er2O2S B576523 Dierbium dioxide sulphide CAS No. 12345-97-0

Dierbium dioxide sulphide

Cat. No.: B576523
CAS No.: 12345-97-0
M. Wt: 398.576
InChI Key: HFKNUZPJBFHGBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dierbium dioxide sulphide (CAS: 12345-97-0, EC: 228-003-4) is a rare-earth-based inorganic compound composed of terbium (Er), oxygen (O), and sulfur (S). The compound is registered under the European REACH regulation, with a registration date of 31 May 2018, indicating its industrial or research utility in specialized applications such as optoelectronics or catalysis .

Properties

CAS No.

12345-97-0

Molecular Formula

Er2O2S

Molecular Weight

398.576

IUPAC Name

erbium(3+);oxygen(2-);sulfide

InChI

InChI=1S/2Er.2O.S/q2*+3;3*-2

InChI Key

HFKNUZPJBFHGBH-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[S-2].[Er+3].[Er+3]

Synonyms

dierbium dioxide sulphide

Origin of Product

United States

Comparison with Similar Compounds

Dierbium Trisulphide (Er₂S₃)

  • CAS/EC : 12159-66-9 / 235-289-4 .
  • Structure : A binary sulfide with a higher sulfur-to-oxygen ratio than Er₂O₂S.
  • Applications : Used in infrared optical materials due to its narrow bandgap.
  • Key Differences :
    • Er₂S₃ lacks oxygen in its lattice, resulting in distinct electronic properties.
    • Thermal stability of Er₂O₂S is hypothesized to exceed that of Er₂S₃ due to oxygen’s stronger ionic bonding contributions .

Dierbium Tricarbonate (Er₂(CO₃)₃)

  • CAS/EC : 6067-35-2 / 212-764-4 .
  • Structure : Contains carbonate (CO₃²⁻) anions instead of sulfide or oxide.
  • Reactivity : Highly sensitive to thermal decomposition, releasing CO₂ at elevated temperatures.
  • Comparison :
    • Er₂(CO₃)₃ is more water-soluble than Er₂O₂S, limiting its use in aqueous environments.
    • Er₂O₂S exhibits superior stability in oxidative conditions due to its mixed anion composition .

Terbium(III) Oxide (Tb₂O₃)

  • CAS/EC: Not explicitly listed in the provided evidence, but safety protocols from Sigma-Aldrich highlight its use in laboratory synthesis .
  • Structure : A pure oxide without sulfur.
  • Applications : Luminescent materials and magnetostrictive alloys.
  • Tb₂O₃ lacks the redox versatility afforded by sulfur in Er₂O₂S.

Data Tables: Comparative Properties

Compound CAS Molecular Formula Molecular Weight (g/mol) Key Applications Stability Notes
This compound 12345-97-0 Er₂O₂S ~430 (estimated) Optoelectronics, catalysis High thermal stability
Dierbium trisulphide 12159-66-9 Er₂S₃ 478.4 Infrared optics Sensitive to oxidation
Dierbium tricarbonate 6067-35-2 Er₂(CO₃)₃ 598.3 Rare-earth extraction Decomposes at >200°C

Research Findings and Gaps

Physical and Chemical Properties

  • Er₂O₂S: Limited experimental data exists on its melting point, solubility, or crystallographic parameters. This contrasts with sulfur dioxide (SO₂), whose physical properties (e.g., boiling point: -10°C, molecular weight: 64.07 g/mol) are well-documented due to extensive industrial use .
  • Safety Protocols : Unlike Terbium(III) oxide, which requires water spray or CO₂ extinguishers for fire safety , Er₂O₂S’s flammability profile remains unstudied.

Toxicological Data

  • No toxicological studies specific to Er₂O₂S were identified in the evidence. This contrasts with sulfur dioxide (SO₂), which has well-characterized respiratory toxicity .

Q & A

Basic Research Questions

Q. What established synthesis methods are used for Dy₂O₂S, and how do reaction parameters influence phase purity?

  • Methodological Answer : Solid-state reactions and hydrothermal synthesis are common methods. Phase purity is highly sensitive to precursor ratios (e.g., Dy:S molar ratios) and sintering temperatures. For example, systematic trials with temperatures ranging from 800°C to 1200°C under inert atmospheres can optimize crystallinity. Control experiments with varying dwell times (e.g., 6–24 hours) are critical to minimize secondary phases like Dy₂O₃ or DyS . Characterization via X-ray diffraction (XRD) and Rietveld refinement is recommended to quantify phase fractions.

Q. How can researchers characterize the electronic and optical properties of Dy₂O₂S?

  • Methodological Answer : Ultraviolet-visible (UV-Vis) diffuse reflectance spectroscopy combined with Tauc plot analysis determines the bandgap. For electronic properties, X-ray photoelectron spectroscopy (XPS) identifies oxidation states (e.g., Dy³+ vs. Dy²+), while Hall effect measurements assess carrier mobility. Cross-validate results with density functional theory (DFT) simulations to resolve discrepancies between experimental and theoretical bandgaps .

Advanced Research Questions

Q. What experimental designs are optimal for studying Dy₂O₂S stability under extreme conditions (e.g., high pressure/temperature)?

  • Methodological Answer : Use diamond anvil cells (DACs) for high-pressure studies (e.g., 0–30 GPa) coupled with in situ Raman spectroscopy to monitor structural transitions. For thermal stability, thermogravimetric analysis (TGA) under controlled atmospheres (e.g., Ar vs. O₂) reveals decomposition thresholds. Reference methodologies from lager beer fermentation studies, where parameter gradients (e.g., oxygen levels, temperature) were systematically tested to isolate variable impacts .

Q. How can contradictory data on Dy₂O₂S catalytic activity in redox reactions be resolved?

  • Methodological Answer : Contradictions often arise from differences in surface defects or impurity phases. Implement controlled synthesis with identical precursors but varying cooling rates (e.g., quenched vs. furnace-cooled samples) to assess defect density. Pair kinetic studies (e.g., H₂O₂ decomposition rates) with transmission electron microscopy (TEM) to correlate activity with surface morphology. Statistical tools like ANOVA can identify significant outliers .

Q. What mechanisms explain the anomalous magnetic behavior of Dy₂O₂S at low temperatures?

  • Methodological Answer : Perform SQUID magnetometry under zero-field-cooled (ZFC) and field-cooled (FC) conditions (1.8–300 K). Compare data with neutron diffraction results to distinguish between spin-glass behavior and long-range magnetic ordering. For reproducibility, replicate experiments across multiple batches and use error bars to quantify batch-to-batch variability .

Data Contradiction and Analysis

Q. Why do studies report conflicting thermal conductivity values for Dy₂O₂S?

  • Methodological Answer : Variations may stem from grain boundary effects or measurement techniques (e.g., laser flash vs. transient hot-wire). Standardize samples by polishing surfaces to ≤1 µm roughness and testing in vacuum to eliminate convective losses. Reference Environmental Impact Assessment protocols, where weighted averages and outlier criteria (e.g., ±2σ exclusion) improved data consistency .

Key Methodological Considerations

  • Replication : Replicate synthesis and characterization across independent labs to validate findings, as done in beer fermentation trials .
  • Statistical Rigor : Apply tools like principal component analysis (PCA) to deconvolute multivariate impacts (e.g., temperature, pressure, precursors) .
  • Cross-Disciplinary Insights : Adapt protocols from related fields (e.g., wine metal speciation studies) to address knowledge gaps in Dy₂O₂S redox pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.